(2,6-Dimethylphenyl)(4-(2-methyl-4-(5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)piperidin-1-yl)methanone

• IUPAC Name: (2,6-dimethylphenyl)-[4-[2-methyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C25H31F3N4O/c1-17-5-4-6-18(2)23(17)24(33)30-11-9-21(10-12-30)32-14-13-31(16-19(32)3)22-8-7-20(15-29-22)25(26,27)28/h4-8,15,19,21H,9-14,16H2,1-3H3
• InChI Key: VYJZTUUHWKPPHK-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C2CCN(CC2)C(=O)C3=C(C=CC=C3C)C)C4=NC=C(C=C4)C(F)(F)F
• Molecular Formula: C25H31F3N4O
• Molecular Weight: 460.5 g/mol

Description

“(2,6-Dimethylphenyl)(4-(2-methyl-4-(5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)piperidin-1-yl)methanone” is a complex organic compound. It contains a pyridine ring, which is a simple six-membered heterocyclic scaffold found in various natural products, drug molecules, vitamins, and materials. The biological activities and physical properties of pyridine analogs can be improved by introducing various functional groups into the pyridine scaffold.

Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups has been reported. This study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans. The application of this methodology further provided a privileged pyridine scaffold containing biologically relevant molecules and direct drug/natural product conjugation with ethyl 2-methyl nicotinate.

Molecular Structure Analysis

The molecular formula of the compound is C27H34F3N3O. The compound contains a pyridine ring, which is a simple six-membered heterocyclic scaffold. The compound also contains a trifluoromethyl group, which is a common functional group in medicinal chemistry due to its unique physicochemical properties.

Chemical Reactions Analysis

The compound is likely to undergo reactions typical of pyridines and trifluoromethyl compounds. Pyridines can undergo a variety of reactions, including electrophilic and nucleophilic substitutions, and can act as ligands in coordination chemistry. Trifluoromethyl groups can participate in various reactions, including nucleophilic substitutions and addition reactions.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 473.6 g/mol. It has a XLogP3-AA value of 6, indicating its lipophilicity. The compound has one hydrogen bond donor and six hydrogen bond acceptors. The rotatable bond count is 4.

Scientific Research Applications

Antimicrobial Activity

• The compound’s structure suggests it could exhibit antimicrobial properties. . Further studies could explore its effectiveness against specific pathogens.

Anti-Tubercular Activity

• . Investigating this compound’s efficacy against drug-resistant strains could be valuable.

Chemical Synthesis and Methodologies

• Researchers can explore novel synthetic routes to access this compound and its derivatives. .

Future Directions

The development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry. It is expected that many novel applications of this compound will be discovered in the future.